Cas no 391671-96-8 (Phenol,4-[(2S)-3-[[2-[4-[[[5-(1,1-dimethylethyl)-1,2,4-oxadiazol-3-yl]methyl]sulfonyl]phenyl]ethyl]amino]-2-hydroxypropoxy]-)

• Product Name: Phenol,4-[(2S)-3-[[2-[4-[[[5-(1,1-dimethylethyl)-1,2,4-oxadiazol-3-yl]methyl]sulfonyl]phenyl]ethyl]amino]-2-hydroxypropoxy]-
• CAS No: 391671-96-8
• MF: C₂₄H₃₁N₃O₆S
• MW: 489.584445238113
• CID: 1497814
• Update Time: 2024-08-24

Phenol,4-[(2S)-3-[[2-[4-[[[5-(1,1-dimethylethyl)-1,2,4-oxadiazol-3-yl]methyl]sulfonyl]phenyl]ethyl]amino]-2-hydroxypropoxy]- Chemical and Physical Properties

Names and Identifiers

• Phenol,4-[(2S)-3-[[2-[4-[[[5-(1,1-dimethylethyl)-1,2,4-oxadiazol-3-yl]methyl]sulfonyl]phenyl]ethyl]amino]-2-hydroxypropoxy]-
• Phenol, 4-[(2S)-3-[[2-[4-[[[5-(1,1-dimethylethyl)-1,2,4-oxadiazol-3-yl]methyl]sulfonyl]phenyl]ethyl]amino]-2-hydroxypropoxy]-

• Inchi： 1S/C24H31N3O6S/c1-24(2,3)23-26-22(27-33-23)16-34(30,31)21-10-4-17(5-11-21)12-13-25-14-19(29)15-32-20-8-6-18(28)7-9-20/h4-11,19,25,28-29H,12-16H2,1-3H3/t19-/m0/s1
• InChI Key： AVDOIUVMKWQZEJ-IBGZPJMESA-N
• SMILES： C1(O)=CC=C(OC[C@@H](O)CNCCC2=CC=C(S(CC3N=C(C(C)(C)C)ON=3)(=O)=O)C=C2)C=C1

Computed Properties

• Exact Mass: 489.19353

Experimental Properties

• Density: 1.275±0.06 g/cm3(Predicted)
• Boiling Point: 740.6±70.0 °C(Predicted)
• PSA: 134.78
• pka: 14.04±0.20(Predicted)